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Compound of Interest

Compound Name: XYD129

Cat. No.: B15541841 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with the CBP/p300 degrader, XYD129.

Introduction
XYD129 is a potent and effective PROTAC (Proteolysis Targeting Chimera) that targets the

epigenetic proteins CREB-binding protein (CBP) and its homolog p300 for degradation.[1][2][3]

[4] It functions by forming a ternary complex between CBP/p300 and the E3 ubiquitin ligase

Cereblon (CRBN), leading to the ubiquitination and subsequent proteasomal degradation of

CBP/p300.[2][3] This mechanism has shown significant antiproliferative activity in acute

myeloid leukemia (AML) cell lines, such as MV4-11 and MOLM-16, making XYD129 a

promising compound for cancer research.[1][2][5]

Due to its hydrophobic nature, XYD129 is typically dissolved in an organic solvent, with

dimethyl sulfoxide (DMSO) being the most common choice for in vitro studies.[6] Proper

preparation and handling of stock solutions are critical for ensuring experimental reproducibility

and accuracy. This document provides detailed protocols for preparing, storing, and using

XYD129 stock solutions with DMSO.

Compound Data and Properties
A summary of the key chemical and physical properties of XYD129 is presented below.
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Property Value Reference

IUPAC Name

3-acetyl-7-(2-((4-((2-(2,6-

dioxopiperidin-3-yl)-1,3-

dioxoisoindolin-4-

yl)amino)butyl)amino)-2-

oxoethoxy)-N-(2-fluoro-5-

(hydroxymethyl)-3-(1-methyl-

1H-pyrazol-4-

yl)phenyl)indolizine-1-

carboxamide

[5]

Molecular Formula C41H39FN8O9 [5]

Molecular Weight 806.81 g/mol [5]

Mechanism of Action CBP/p300 PROTAC Degrader [1]

Target(s) CBP/p300, CRBN E3 Ligase [2]

Appearance Crystalline solid [7]

XYD129 Mechanism of Action
XYD129 induces the degradation of CBP/p300 proteins through the ubiquitin-proteasome

system.
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Diagram 1: XYD129 PROTAC mechanism of action.

Experimental Protocols
Materials and Equipment

XYD129 powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Protocol 1: Preparation of a 10 mM XYD129 Stock
Solution
This protocol describes the preparation of a high-concentration primary stock solution.

Pre-Weighing Preparation: Before handling the compound, ensure the analytical balance is

calibrated and located in an area free from drafts. Put on appropriate PPE.

Weighing XYD129: Carefully weigh a precise amount of XYD129 powder (e.g., 1 mg) into a

sterile microcentrifuge tube or amber vial. Record the exact mass.

Calculating DMSO Volume: Use the following formula to calculate the volume of DMSO

required to achieve a 10 mM concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

An example calculation is provided in the table below.

Parameter Value

Mass of XYD129 1 mg (0.001 g)

Molecular Weight 806.81 g/mol

Desired Concentration 10 mM (0.01 mol/L)

Calculated DMSO Volume 123.95 µL

Dissolution: Add the calculated volume of sterile DMSO to the vial containing the XYD129
powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution with no visible particulates should be observed. If

dissolution is difficult, brief sonication in a water bath may be helpful.[8]

Labeling and Storage: Clearly label the vial with the compound name (XYD129),

concentration (10 mM), solvent (DMSO), and preparation date. Store the stock solution as

recommended in Section 5.
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the serial dilution of the primary stock solution into cell culture medium for

use in experiments. It is crucial to maintain a low final DMSO concentration to avoid solvent-

induced cytotoxicity.[9][10]

Determine Final Concentrations: Decide on the final concentrations of XYD129 needed for

your experiment (e.g., 1 µM, 100 nM, 10 nM).

Calculate Dilutions: Plan a serial dilution scheme. To minimize the final DMSO concentration,

it is best to prepare intermediate dilutions. For example, to get a 1 µM working solution from

a 10 mM stock, you can perform a 1:100 dilution to create a 100 µM intermediate stock,

followed by another 1:100 dilution into the final culture medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the culture medium as will be present in the highest concentration experimental condition.

[10] This is essential to distinguish the effects of the compound from those of the solvent.

Performing Dilutions:

Thaw the 10 mM primary stock solution at room temperature.

Add the appropriate volume of the stock solution to sterile culture medium to create the

highest concentration working solution. Mix gently by pipetting.

Perform subsequent serial dilutions using fresh culture medium for each step.

Immediate Use: Use the freshly prepared working solutions immediately to treat cells. Do not

store dilute aqueous solutions for extended periods.[7]
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Diagram 2: Workflow for preparing XYD129 stock and working solutions.
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DMSO Cytotoxicity and Handling
DMSO is an effective solvent but can be toxic to cells at higher concentrations.[11] The final

concentration of DMSO in cell culture media should be kept as low as possible.

Final DMSO Concentration General Recommendation Cell Line Sensitivity

< 0.1% (v/v)

Highly Recommended.

Generally considered safe with

no observable toxic effects for

most cell lines.[9][12]

Optimal for sensitive or primary

cells.

0.1% - 0.5% (v/v)

Acceptable. Widely used and

tolerated by many robust cell

lines, but may cause minor

effects.[9]

A dose-response test is

recommended.

> 0.5% (v/v)

Not Recommended. Significant

cytotoxicity, inhibition of cell

proliferation, and other off-

target effects have been

reported.[12][13]

Should be avoided.

Safety Note: DMSO can facilitate the absorption of other chemicals through the skin. Always

wear gloves and appropriate PPE when handling DMSO and solutions containing it.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of XYD129.

Solid Compound: Store XYD129 powder at -20°C for long-term stability (up to 3 years).[10]

[14]

DMSO Stock Solutions:

For long-term storage (months to a year), aliquot the primary stock solution into single-use

volumes to avoid repeated freeze-thaw cycles and store at -80°C.[10][14]
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For short-term storage (up to one month), -20°C is acceptable.[5][10]

Aqueous Working Solutions: As a general rule, aqueous solutions of organic compounds are

less stable. They should be prepared fresh for each experiment and not stored.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15541841#preparing-xyd129-stock-solutions-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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